Cas no 1165-27-1 (Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI))

• Product Name: Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
• CAS No: 1165-27-1
• MF: C₂₁H₃₁ClO₂
• MW: 350.922645807266
• CID: 232582
• PubChem ID: 247751
• Update Time: 2025-04-19

Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
• 1-[(3S,8R,9S,10R,13S,14S,17R)-3-chloro-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• NSC63017
• DTXSID60922077
• NSC-63017
• 1165-27-1
• 3-Chloro-17-hydroxypregn-5-en-20-one

• Inchi： 1S/C21H31ClO2/c1-13(23)21(24)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key： VRDGNIDETSCLAU-TVWVXWENSA-N
• SMILES： Cl[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@](C(C)=O)(CC[C@H]21)O

Computed Properties

• Exact Mass: 350.20143
• Monoisotopic Mass: 350.2012579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.87670